N-(2,4-Dichlorobenzyl)-1-propyl-1H-benzimidazol-5-amine
N-(2,4-Dichlorobenzyl)-1-propyl-1H-benzimidazol-5-amine
Novel Inhibitor of MmpL3; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
912780-51-9
VCID:
VC0006107
InChI:
InChI=1S/C17H17Cl2N3/c1-2-7-22-11-21-16-9-14(5-6-17(16)22)20-10-12-3-4-13(18)8-15(12)19/h3-6,8-9,11,20H,2,7,10H2,1H3
SMILES:
CCCN1C=NC2=C1C=CC(=C2)NCC3=C(C=C(C=C3)Cl)Cl
Molecular Formula:
C17H17Cl2N3
Molecular Weight:
334.2 g/mol
N-(2,4-Dichlorobenzyl)-1-propyl-1H-benzimidazol-5-amine
CAS No.: 912780-51-9
Inhibitors
VCID: VC0006107
Molecular Formula: C17H17Cl2N3
Molecular Weight: 334.2 g/mol
| CAS No. | 912780-51-9 |
|---|---|
| Product Name | N-(2,4-Dichlorobenzyl)-1-propyl-1H-benzimidazol-5-amine |
| Molecular Formula | C17H17Cl2N3 |
| Molecular Weight | 334.2 g/mol |
| IUPAC Name | N-[(2,4-dichlorophenyl)methyl]-1-propylbenzimidazol-5-amine |
| Standard InChI | InChI=1S/C17H17Cl2N3/c1-2-7-22-11-21-16-9-14(5-6-17(16)22)20-10-12-3-4-13(18)8-15(12)19/h3-6,8-9,11,20H,2,7,10H2,1H3 |
| Standard InChIKey | PWEPSIFNTIQCNN-UHFFFAOYSA-N |
| SMILES | CCCN1C=NC2=C1C=CC(=C2)NCC3=C(C=C(C=C3)Cl)Cl |
| Canonical SMILES | CCCN1C=NC2=C1C=CC(=C2)NCC3=C(C=C(C=C3)Cl)Cl |
| Description | Novel Inhibitor of MmpL3; High Quality Biochemicals for Research Uses |
| Synonyms | N-(2,4-Dichlorobenzyl)-1-propyl-1H-benzo[d]imidazol-5-amine |
| PubChem Compound | 6621371 |
| Last Modified | Nov 11 2021 |
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